Benzene-1,4-diyl bis(chloroacetate)

• IUPAC Name: [4-(2-chloroacetyl)oxyphenyl] 2-chloroacetate
• InChI: InChI=1S/C10H8Cl2O4/c11-5-9(13)15-7-1-2-8(4-3-7)16-10(14)6-12/h1-4H,5-6H2
• InChI Key: OWBDABIHQWZKLK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC(=O)CCl)OC(=O)CCl
• Molecular Formula: C10H8Cl2O4
• DSSTOX Substance ID: DTXSID80278604
• Molecular Weight: 263.07 g/mol
• CAS No.: 10470-77-6

Description

Benzene-1,4-diyl bis(chloroacetate) is an organic compound characterized by the presence of a benzene ring substituted with two chloroacetate groups at the 1 and 4 positions

Preparation Methods

Synthetic Routes and Reaction Conditions

Benzene-1,4-diyl bis(chloroacetate) can be synthesized through the reaction of hydroquinone with chloroacetyl chloride in the presence of a base such as pyridine. The reaction typically proceeds under mild conditions, with the chloroacetyl chloride acting as the acylating agent to introduce the chloroacetate groups onto the benzene ring.

Industrial Production Methods

In an industrial setting, the synthesis of Benzene-1,4-diyl bis(chloroacetate) may involve the use of continuous flow reactors to ensure efficient mixing and heat transfer. The reaction conditions are optimized to maximize yield and minimize by-products. The product is then purified through techniques such as recrystallization or distillation.

Chemical Reactions Analysis

Types of Reactions

Benzene-1,4-diyl bis(chloroacetate) undergoes various chemical reactions, including:

Nucleophilic Substitution: The chloroacetate groups can be replaced by nucleophiles such as amines or alcohols.

Hydrolysis: The ester bonds in the compound can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acids and alcohols.

Oxidation: The benzene ring can undergo oxidation reactions to form quinones or other oxidized derivatives.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium hydroxide or potassium carbonate in an aqueous or alcoholic medium.

Hydrolysis: Acidic conditions (e.g., hydrochloric acid) or basic conditions (e.g., sodium hydroxide).

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Major Products Formed

Nucleophilic Substitution: Substituted benzene derivatives with new functional groups replacing the chloroacetate groups.

Hydrolysis: Hydroquinone and chloroacetic acid.

Oxidation: Quinones and other oxidized benzene derivatives.

Scientific Research Applications

Benzene-1,4-diyl bis(chloroacetate) has several applications in scientific research:

Organic Synthesis: Used as a building block for the synthesis of more complex organic molecules.

Materials Science: Employed in the preparation of polymers and other materials with specific properties.

Biological Studies: Investigated for its potential biological activity and interactions with biomolecules.

Medicinal Chemistry: Explored as a precursor for the synthesis of pharmaceutical compounds.

Mechanism of Action

The mechanism of action of Benzene-1,4-diyl bis(chloroacetate) involves its reactivity towards nucleophiles and electrophiles. The chloroacetate groups can undergo nucleophilic substitution reactions, leading to the formation of new chemical bonds. The benzene ring can participate in electrophilic aromatic substitution reactions, allowing for further functionalization of the molecule.

Comparison with Similar Compounds

Similar Compounds

Benzene-1,4-diyl bis(acetate): Similar structure but with acetate groups instead of chloroacetate groups.

Benzene-1,4-diyl bis(bromoacetate): Similar structure but with bromoacetate groups instead of chloroacetate groups.

Benzene-1,4-diyl bis(methoxyacetate): Similar structure but with methoxyacetate groups instead of chloroacetate groups.

Uniqueness

Benzene-1,4-diyl bis(chloroacetate) is unique due to the presence of chloroacetate groups, which impart distinct reactivity and properties compared to other similar compounds. The chloroacetate groups make it more reactive towards nucleophiles, allowing for a wider range of chemical transformations.

Synthesis routes and methods

Procedure details

A mixture of hydroquinone (50 grams, 454.09 mmol) and chloroacetyl chloride (150 mL) was refluxed for 48 hours. Excess chloroacetyl chloride was distilled off, and the residue taken into ice water, filtered, dried, and recrystallised from ethyl acetate:hexane (1:6) to get pure product (55 grams, 46%) as a white fluffy powder. M.p: 127-128° C. 1H NMR (CDCl3) δ 4.20 (s, 25H, CH2), 7.24 (s, 2H, Ar).